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Compound of Interest

Compound Name: 3-(Chlorosulfonyl)benzoic acid

Cat. No.: B1347095 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Chlorosulfonyl)benzoic acid, with the CAS number 4025-64-3, is a bifunctional aromatic

compound that has emerged as a crucial building block in modern organic synthesis.[1][2] Its

unique structure, featuring both a highly reactive chlorosulfonyl group and a carboxylic acid

moiety, allows for a diverse range of chemical transformations. This dual reactivity makes it an

invaluable intermediate in the synthesis of a wide array of compounds, particularly in the

pharmaceutical and agrochemical industries.[1][3] This technical guide provides a

comprehensive overview of the chemical properties, reactivity, and applications of 3-
(chlorosulfonyl)benzoic acid, with a focus on its role in the development of bioactive

molecules.

Physicochemical Properties
3-(Chlorosulfonyl)benzoic acid is a white to light beige crystalline powder.[4] A summary of

its key quantitative data is presented in Table 1 for easy reference and comparison.

Table 1: Physicochemical Properties of 3-(Chlorosulfonyl)benzoic Acid
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Property Value Reference(s)

Molecular Formula C₇H₅ClO₄S [5][6]

Molecular Weight 220.62 g/mol [5]

CAS Number 4025-64-3 [5][6]

Melting Point 128-130 °C [6]

Appearance
White to light beige crystalline

powder
[4]

Purity ≥95% [5]

Solubility
Soluble in polar solvents like

water and alcohols.
[3]

SMILES
O=C(O)c1cccc(c1)S(Cl)

(=O)=O
[6]

InChI

1S/C7H5ClO4S/c8-13(11,12)6-

3-1-2-5(4-6)7(9)10/h1-4H,

(H,9,10)

[6]

Storage 4°C [5]

Reactivity and Synthetic Applications
The synthetic utility of 3-(chlorosulfonyl)benzoic acid stems from the differential reactivity of

its two functional groups. The chlorosulfonyl group is a potent electrophile, readily undergoing

nucleophilic substitution with a variety of nucleophiles, most notably amines and alcohols, to

form stable sulfonamides and sulfonate esters, respectively.[1] The carboxylic acid group, on

the other hand, can participate in standard reactions such as esterification, amidation, and salt

formation.[1] This allows for sequential or orthogonal derivatization of the molecule, providing

access to a diverse range of complex molecular architectures.

Sulfonamide Formation
The reaction of 3-(chlorosulfonyl)benzoic acid with primary or secondary amines is a

cornerstone of its application. This reaction typically proceeds under mild conditions to afford

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemscene.com/4025-64-3.html?productObj=CS-W014244
https://www.sigmaaldrich.com/TW/zh/product/aldrich/441759
https://www.chemscene.com/4025-64-3.html?productObj=CS-W014244
https://www.chemscene.com/4025-64-3.html?productObj=CS-W014244
https://www.sigmaaldrich.com/TW/zh/product/aldrich/441759
https://www.sigmaaldrich.com/TW/zh/product/aldrich/441759
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1476213.htm
https://www.chemscene.com/4025-64-3.html?productObj=CS-W014244
https://cymitquimica.com/cas/4025-64-3/
https://www.sigmaaldrich.com/TW/zh/product/aldrich/441759
https://www.sigmaaldrich.com/TW/zh/product/aldrich/441759
https://www.chemscene.com/4025-64-3.html?productObj=CS-W014244
https://www.benchchem.com/product/b1347095?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/technical-significance-of-3-chlorosulfonyl-benzoic-acid-organic-synthesis-cq
https://www.nbinno.com/article/other-organic-chemicals/technical-significance-of-3-chlorosulfonyl-benzoic-acid-organic-synthesis-cq
https://www.benchchem.com/product/b1347095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the corresponding 3-(sulfamoyl)benzoic acid derivatives. These sulfonamide-containing

molecules are prevalent in medicinal chemistry due to their ability to mimic carboxylic acids and

amides, act as hydrogen bond donors and acceptors, and improve pharmacokinetic properties.

[7]

3-(Chlorosulfonyl)benzoic acid

3-(N,N-Dialkylsulfamoyl)benzoic acid

+ R1R2NH
- HCl

Primary or Secondary Amine (R1R2NH)

HCl

3-(Chlorosulfonyl)benzoic acid

Alkyl 3-(chlorosulfonyl)benzoate

+ R'OH, H+
- H2O

Alcohol (R'OH)

H2O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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